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Compound of Interest

Compound Name: Sulfoxaflor-d3

Cat. No.: B15609039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of the insecticide Sulfoxaflor and its

primary metabolites, X11719474 and X11519540, on aquatic invertebrates. The data presented

is compiled from various scientific studies to facilitate an objective assessment of their

environmental impact.

Executive Summary
Sulfoxaflor, a sulfoximine insecticide, and its metabolites pose a significant risk to non-target

aquatic invertebrates. While Sulfoxaflor itself demonstrates varying levels of toxicity, its

metabolites, particularly X11719474, have been shown to exhibit higher toxicity in some

species. This guide synthesizes acute and chronic toxicity data for key indicator species such

as Daphnia magna and Chironomus species, providing a basis for comparative analysis. Sub-

lethal effects, including impacts on reproduction and behavior, are also detailed to provide a

more comprehensive toxicological profile.

Comparative Toxicity Data
The following tables summarize the acute and chronic toxicity of Sulfoxaflor and its metabolites

on various aquatic invertebrates.

Table 1: Acute Toxicity of Sulfoxaflor and Its Metabolites to Aquatic Invertebrates
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Species Compound
Exposure
Duration

Endpoint Value Reference

Daphnia

magna
Sulfoxaflor 48 hours EC50 361 µg/L [1]

Daphnia

magna
Sulfoxaflor 48 hours EC50 17.26 mg/L [2]

Daphnia

magna
X11719474 48 hours EC50 0.74 mg/L [3]

Daphnia

magna
X11719474 48 hours EC50 0.61 mg/L [2]

Daphnia

magna
X11718922 48 hours EC50 > 100 mg/L [3]

Daphnia

magna
X11721061 48 hours EC50 > 100 mg/L [3]

Chironomus

riparius
Sulfoxaflor 9 days LC50 116 µg/L [1]

Chironomus

tentans
Sulfoxaflor - LOAEL 0.0455 mg/L [4][5][6]

Chironomus

tentans
Sulfoxaflor - NOAEL 0.0618 mg/L [4][5][6]

Carcinus

maenas
Sulfoxaflor 96 hours LC50 2.88 mg/L [7]

Americamysi

s bahia
Sulfoxaflor 96 hours LC50 0.64 mg/L [7]

Table 2: Chronic and Sub-lethal Effects of Sulfoxaflor and Its Metabolites on Aquatic

Invertebrates
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Species Compound
Exposure
Duration

Endpoint
Observatio
n

Reference

Daphnia

magna

Sulfoxaflor,

X11719474,

X11519540

21 days Reproduction

Reduced

reproduction

and delayed

birth of

firstborn.

[8][9]

Daphnia

magna

Sulfoxaflor,

X11719474,

X11519540

Chronic Behavior

Stimulated

swimming

behavior.

[8][9]

Daphnia

magna
Sulfoxaflor 48 hours Heart Rate

Depressed

heart rate,

arrhythmia,

and heart

cessation.

[10][11]

Chironomus

riparius
Sulfoxaflor 9 days Behavior

Significantly

reduced

undulation

and

swimming at

11.1 µg/L.

[1]

Carcinus

maenas
Sulfoxaflor 6 days Behavior

Decreased

feed intake

and

increased

time to reach

food.

[7]

Experimental Protocols
The methodologies outlined below are based on standardized guidelines from the Organisation

for Economic Co-operation and Development (OECD) and the United States Environmental

Protection Agency (US EPA), which are commonly employed in aquatic toxicology studies.
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Acute Immobilisation Test with Daphnia magna (Adapted
from OECD Guideline 202)

Test Organism: First instar Daphnia magna, less than 24 hours old at the start of the test.

Culture: Daphnids are cultured in a defined medium (e.g., M4 medium) at 20 ± 2°C with a

16-hour light to 8-hour dark photoperiod. They are fed a diet of algae (e.g., Chlorella

vulgaris) and yeast extract.

Test Design: A static or semi-static test is performed. At least five test concentrations of

Sulfoxaflor or its metabolites are prepared in the culture medium, along with a control group.

Each concentration level has a minimum of 20 daphnids, divided into at least four replicates

of five daphnids each.

Exposure: Daphnids are exposed to the test substances for 48 hours. During this period,

they are not fed.

Endpoint Assessment: Immobilisation is recorded at 24 and 48 hours. Immobilisation is

defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

Data Analysis: The 48-hour EC50 (the concentration that causes immobilisation in 50% of

the test organisms) and its 95% confidence limits are calculated using appropriate statistical

methods, such as probit analysis.

Chronic Reproduction Test with Daphnia magna
(Adapted from OECD Guideline 211)

Test Organism: Female Daphnia magna, less than 24 hours old at the start of the test.

Test Design: A semi-static test is conducted over 21 days. At least five concentrations of the

test substance are used, with 10 replicates per concentration and one daphnid per replicate.

Exposure and Feeding: The test solutions and control medium are renewed three times a

week. The daphnids are fed daily with a suspension of algae.

Endpoint Assessment: The primary endpoint is the total number of living offspring produced

per parent animal. Parental mortality and the time to first brood are also recorded.
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Data Analysis: The Lowest Observed Effect Concentration (LOEC) and No Observed Effect

Concentration (NOEC) for reproduction are determined. The ECx (e.g., EC10, EC20, EC50)

for reproductive output is calculated using regression analysis.

Sediment-Water Chironomid Toxicity Test (Adapted from
OECD Guideline 218)

Test Organism: First instar larvae of Chironomus sp. (e.g., C. riparius or C. dilutus).

Test System: The test is conducted in beakers containing a layer of formulated or natural

sediment and overlying water.

Test Design: The test substance is spiked into the sediment. A minimum of five

concentrations are tested with at least four replicates per concentration. A control group with

clean sediment is also included.

Exposure: First instar larvae are introduced into the test beakers and exposed for 28 days

under controlled temperature and light conditions.

Endpoint Assessment: The primary endpoints are the emergence rate of adult midges and

the development rate. Larval survival and weight can also be measured at specific time

points.

Data Analysis: The EC50 for emergence and development rate is calculated. The LOEC and

NOEC are also determined.
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Caption: A generalized workflow for aquatic invertebrate toxicity testing.
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Caption: Simplified signaling pathway of Sulfoxaflor at the nicotinic acetylcholine receptor

(nAChR).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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